Cas no 86674-78-4 ((2S)-2-(tert-butylcarbamoyl)amino-3-methylbutanoic Acid)

• Product Name: (2S)-2-(tert-butylcarbamoyl)amino-3-methylbutanoic Acid
• CAS No: 86674-78-4
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD10011644
• CID: 660904
• PubChem ID: 28508763
• Update Time: 2025-06-23

(2S)-2-(tert-butylcarbamoyl)amino-3-methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[[(1,1-dimethylethyl)amino]carbonyl]-
• (2S)-2-(tert-butylcarbamoylamino)-3-methylbutanoic acid
• tert.-butylaminocarbonyl valine
• DTXSID70651482
• RCDXPYXXFNYXKK-ZETCQYMHSA-N
• AKOS008144984
• 86674-78-4
• N-tert-butylcarbamoyl-L-valine
• (2S)-2-[(tert-butylcarbamoyl)amino]-3-methylbutanoicacid
• CS-0257967
• EN300-68670
• (2S)-2-[(tert-butylcarbamoyl)amino]-3-methylbutanoic acid
• N-(tert-Butylcarbamoyl)-L-valine
• Z756432052
• SCHEMBL9343215
• (2S)-2-(tert-butylcarbamoyl)amino-3-methylbutanoic Acid

• MDL： MFCD10011644
• Inchi： 1S/C10H20N2O3/c1-6(2)7(8(13)14)11-9(15)12-10(3,4)5/h6-7H,1-5H3,(H,13,14)(H2,11,12,15)/t7-/m0/s1
• InChI Key： RCDXPYXXFNYXKK-ZETCQYMHSA-N
• SMILES： O=C(N[C@H](C(=O)O)C(C)C)NC(C)(C)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.4Ų

Additional information on (2S)-2-(tert-butylcarbamoyl)amino-3-methylbutanoic Acid

(2S)-2-(tert-butylcarbamoyl)amino-3-methylbutanoic Acid: A Comprehensive Overview

(2S)-2-(tert-butylcarbamoyl)amino-3-methylbutanoic acid, identified by the CAS number 86674-78-4, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is a derivative of amino acids, specifically designed to incorporate unique structural features that enhance its potential applications in drug discovery and biotechnology. The molecule's structure includes a chiral center at the second carbon, which is crucial for its stereochemical properties, and a tert-butylcarbamoyl group attached to the amino functionality. These features make it a valuable compound for studying stereochemistry and bioavailability in pharmaceutical research.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like (2S)-2-(tert-butylcarbamoyl)amino-3-methylbutanoic acid. Researchers have employed enantioselective synthesis techniques to produce this compound with high optical purity, which is essential for its use in chiral resolution studies. The tert-butyl group, being a bulky substituent, plays a critical role in modulating the steric environment around the amino group, thereby influencing the compound's reactivity and interaction with biological systems.

The compound's structure also includes a 3-methylbutanoic acid backbone, which contributes to its hydrophobicity and solubility properties. These characteristics are particularly advantageous in drug design, where balancing hydrophilicity and lipophilicity is crucial for achieving optimal pharmacokinetic profiles. Recent studies have explored the use of this compound as a building block for constructing peptide analogs and bioactive molecules, demonstrating its versatility in medicinal chemistry.

In terms of biological activity, (2S)-2-(tert-butylcarbamoyl)amino-3-methylbutanoic acid has shown promise in modulating enzyme activity and receptor binding. For instance, researchers have investigated its ability to inhibit specific proteases, which are key targets in treating various diseases such as cancer and inflammatory disorders. The tert-butylcarbamoyl group has been found to enhance the compound's binding affinity to target enzymes, making it a potential lead candidate for drug development.

Moreover, the stereochemistry of this compound has been extensively studied to understand its impact on biological activity. The (2S) configuration ensures that the molecule interacts with its target proteins in a specific manner, which is critical for achieving desired therapeutic effects. Recent computational studies have utilized molecular docking and dynamics simulations to predict the binding modes of this compound with various protein targets, providing valuable insights into its mechanism of action.

The synthesis of (2S)-2-(tert-butylcarbamoyl)amino-3-methylbutanoic acid involves multi-step processes that require careful control over stereochemistry and functional group compatibility. Key steps include the formation of the chiral center through asymmetric induction techniques and the subsequent introduction of the tert-butylcarbamoyl group via amide bond formation. These methods ensure that the final product retains both its structural integrity and stereochemical purity.

In conclusion, (2S)-2-(tert-butylcarbamoyl)amino-3-methylbutanoic acid (CAS No: 86674-78-4) is a structurally complex compound with significant potential in pharmaceutical research. Its unique features, including chiral centers and bulky substituents, make it an invaluable tool for studying stereochemistry and developing bioactive molecules. As research continues to uncover new applications for this compound, it remains at the forefront of innovative approaches in drug discovery and chemical synthesis.